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Compound of Interest

Methyl isonicotinate-(CH2)2-
COOH

cat. No.: B12367971

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental principles for utilizing
Methyl isonicotinate-(CH2)2-COOH in a research context. Due to the limited direct research
on this specific molecule, this document synthesizes available data on the compound itself,
information on closely related analogs, and established chemical principles to offer a thorough
technical resource.

Introduction and Chemical Identity

Methyl isonicotinate-(CH2)2-COOH, with the CAS Number 2710224-09-0, is a pyridine
derivative characterized by a methyl isonicotinate group linked to a propanoic acid chain.[1][2]
Its structure combines the features of an aromatic heterocyclic ring, an ester, and a carboxylic
acid, making it a molecule with potential for diverse chemical modifications and biological
applications.

The primary documented application of this compound in research is as a hapten.[1] A hapten
is a small molecule that can elicit an immune response only when attached to a large carrier,
such as a protein. The properties of Methyl isonicotinate-(CH2)2-COOH, specifically its
immunogenicity and hydrophobicity, make it suitable for this purpose, enabling the production
of specific antibodies for use in immunoassays and other detection methods.[1]
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Chemical Properties and Synthesis

The key chemical identifiers and properties of Methyl isonicotinate-(CH2)2-COOH are
summarized in the table below.

Property Value Reference
CAS Number 2710224-09-0 [1][2]
Molecular Formula C10H11NOa4 [1]
Molecular Weight 209.2 g/mol [1]
Common Name Hapten 2b [1]

Proposed Synthesis Pathway

While specific synthesis protocols for Methyl isonicotinate-(CH2)2-COOH are not widely
published, a plausible route can be devised based on standard organic chemistry reactions,
starting from the more common precursor, isonicotinic acid. The synthesis of the methyl ester
of isonicotinic acid is a well-established process.[3][4][5] The subsequent addition of the
propanoic acid side chain can be achieved through various established methods.

A potential synthetic workflow is outlined below:
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Step 1: Fischer Esterification
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Caption: Proposed synthesis of Methyl isonicotinate-(CH2)2-COOH.
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Core Application: A Hapten for Antibody Production

The most clearly defined research use for Methyl isonicotinate-(CH2)2-COOH is as a hapten
to generate specific antibodies.[1] The carboxylic acid group provides a convenient handle for
conjugation to a carrier protein, which is a necessary step to make the small molecule
immunogenic.

Experimental Protocol: Hapten-Carrier Conjugation

The activation of the carboxylic acid is required for efficient conjugation to the primary amines
(e.g., lysine residues) on a carrier protein like Bovine Serum Albumin (BSA) or Keyhole Limpet
Hemocyanin (KLH). A common method involves the use of N-hydroxysuccinimide (NHS) and a
carbodiimide, such as N,N'-Dicyclohexylcarbodiimide (DCC).[1]

Materials:

Methyl isonicotinate-(CH2)2-COOH

N-hydroxysuccinimide (NHS)

N,N'-Dicyclohexylcarbodiimide (DCC)

Carrier Protein (e.g., BSA, KLH)

Anhydrous, amine-free solvent (e.g., Dimethylformamide - DMF)

Conjugation Buffer (e.g., Phosphate-Buffered Saline - PBS, pH 7.4-8.0)

Dialysis tubing or desalting column

Procedure:

 Activation of the Hapten:

o Dissolve Methyl isonicotinate-(CH2)2-COOH, NHS, and DCC in a molar ratio of
approximately 1:1.2:1.2 in anhydrous DMF.
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o Allow the reaction to proceed at room temperature for 4-6 hours or overnight at 4°C to
form the NHS-ester. The dicyclohexylurea (DCU) byproduct will precipitate as a white
solid.

e Conjugation to Carrier Protein:
o Centrifuge the activation reaction mixture to pellet the DCU precipitate.
o Prepare a solution of the carrier protein (e.g., 10 mg/mL BSA) in conjugation buffer.

o Add the supernatant containing the activated NHS-ester of the hapten dropwise to the
carrier protein solution while gently stirring. A typical molar ratio of hapten to protein is 20:1
to 40:1.

o Allow the conjugation reaction to proceed for 2-4 hours at room temperature or overnight
at 4°C.

o Purification:

o Remove the unreacted hapten and byproducts by extensive dialysis against PBS at 4°C or
by using a desalting column.

e Characterization:

o Confirm the successful conjugation and determine the hapten-to-protein molar ratio using
techniques such as UV-Vis spectroscopy or MALDI-TOF mass spectrometry.
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Caption: Experimental workflow for hapten-carrier protein conjugation.
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Broader Biological Context and Potential
Applications

While the specific biological activity of Methyl isonicotinate-(CH2)2-COOH has not been
detailed in the literature, the isonicotinate and nicotinate scaffolds are present in various

biologically active molecules.

o Methyl Isonicotinate: This closely related compound is used as a semiochemical to attract
and trap agricultural pests like thrips.[3] Some derivatives have also been investigated for
fungicidal and anti-cancer activities.[6]

o Methyl Nicotinate: An isomer of methyl isonicotinate, this compound acts as a rubefacient,
causing localized vasodilation by promoting the release of prostaglandin D2.[7][8] It is used
topically for muscle and joint pain.[8][9]

These examples suggest that the pyridine carboxylic acid ester core can interact with biological
systems. The specific activity of Methyl isonicotinate-(CH2)2-COOH remains an area for
future investigation. Its structure could potentially allow it to act as a ligand for receptors or an
inhibitor for enzymes, a concept illustrated in the general diagram below.
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Caption: Conceptual diagram of a small molecule inhibiting a signaling pathway.

Safety and Handling

Specific toxicity data for Methyl isonicotinate-(CH2)2-COOH is not available. However, based
on the data for Methyl isonicotinate, caution should be exercised. Methyl isonicotinate is known
to be toxic and can cause irritation to the eyes, skin, and respiratory tract.[3] Overexposure
may lead to symptoms such as nausea, headache, and dizziness.[3] Standard laboratory
safety protocols, including the use of personal protective equipment (gloves, safety glasses, lab
coat), should be strictly followed when handling this compound.

Conclusion and Future Directions
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Methyl isonicotinate-(CH2)2-COOH is a research chemical with a primary established role as
a hapten for the development of immunological tools. Its synthesis is achievable through
established organic chemistry methods, and its carboxylic acid functionality allows for
straightforward conjugation to carrier molecules.

Future research should aim to explore the potential biological activities of this molecule beyond
its function as a hapten. Screening for activity in areas such as enzyme inhibition, receptor
binding, and antimicrobial or anti-cancer effects could reveal novel applications, building upon
the known bioactivities of the broader isonicotinate and nicotinate family of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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